Cas no 64009-06-9 (ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)-)

ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)- structure
64009-06-9 structure
Product Name:ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)-
CAS No:64009-06-9
MF:C14H9Cl3O2
MW:315.57906126976
CID:3433362
PubChem ID:745368
Update Time:2025-04-21

ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)- Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 1-(4-CHLOROPHENYL)-2-(2,4-DICHLOROPHENOXY)-
    • 64009-06-9
    • SCHEMBL6202463
    • AKOS000667083
    • CBDivE_006044
    • 1-(4-chlorophenyl)-2-(2,4-dichlorophenoxy)ethanone
    • DTXSID201226201
    • Inchi: 1S/C14H9Cl3O2/c15-10-3-1-9(2-4-10)13(18)8-19-14-6-5-11(16)7-12(14)17/h1-7H,8H2
    • InChI Key: MSWAMVHTGLMXJS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(C1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

  • Exact Mass: 313.966813Da
  • Monoisotopic Mass: 313.966813Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 26.3Ų
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